Cas no 1190755-37-3 (3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide)

3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide structure

1190755-37-3 structure

Product Name:3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide

CAS No:1190755-37-3

MF:C₁₆H₁₆N₄O₃S

MW:344.388241767883

CID:6094528

PubChem ID:44072905

Update Time:2024-01-16

3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

- 3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide
- 3-(2,5-dioxo-3,4-dihydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide
- 1H-1,4-Benzodiazepine-3-propanamide, 2,3,4,5-tetrahydro-N-(4-methyl-2-thiazolyl)-2,5-dioxo-
- 1190755-37-3
- 3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepin-3-yl)-N-(4-methylthiazol-2-yl)propanamide
- AKOS024515752
- AKOS005581865
- EiM08-07187
- F5610-0045
- Inchi： 1S/C16H16N4O3S/c1-9-8-24-16(17-9)20-13(21)7-6-12-15(23)18-11-5-3-2-4-10(11)14(22)19-12/h2-5,8,12H,6-7H2,1H3,(H,18,23)(H,19,22)(H,17,20,21)
- InChI Key： HLWQLUOIOQZCSE-UHFFFAOYSA-N
- SMILES： N1C2=CC=CC=C2C(=O)NC(CCC(NC2=NC(C)=CS2)=O)C1=O

Computed Properties

Exact Mass: 344.09431156g/mol
Monoisotopic Mass: 344.09431156g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 516
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 128Å²

3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5610-0045-2μmol	3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide	1190755-37-3	2μmol	$85.5	2023-09-09
Life Chemicals	F5610-0045-5μmol	3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide	1190755-37-3	5μmol	$94.5	2023-09-09
Life Chemicals	F5610-0045-10μmol	3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide	1190755-37-3	10μmol	$103.5	2023-09-09
Life Chemicals	F5610-0045-20μmol	3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide	1190755-37-3	20μmol	$118.5	2023-09-09
Life Chemicals	F5610-0045-1mg	3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide	1190755-37-3	1mg	$81.0	2023-09-09
Life Chemicals	F5610-0045-2mg	3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide	1190755-37-3	2mg	$88.5	2023-09-09
Life Chemicals	F5610-0045-3mg	3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide	1190755-37-3	3mg	$94.5	2023-09-09
Life Chemicals	F5610-0045-4mg	3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide	1190755-37-3	4mg	$99.0	2023-09-09
Life Chemicals	F5610-0045-5mg	3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide	1190755-37-3	5mg	$103.5	2023-09-09
Life Chemicals	F5610-0045-10mg	3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(4-methyl-1,3-thiazol-2-yl)propanamide	1190755-37-3	10mg	$118.5	2023-09-09